Cas no 1260169-02-5 (Ethyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate)

Ethyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate is a heterocyclic compound featuring a fused pyrazolo[1,5-a]pyrimidine core with an ester and amino functional group. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. Its reactive sites enable further derivatization, making it valuable for constructing complex scaffolds. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined crystalline form ensures consistent purity, which is critical for research and industrial applications. The presence of both electron-donating (amino) and electron-withdrawing (ester) groups enhances its utility in nucleophilic and electrophilic reactions, supporting diverse synthetic pathways.

Ethyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate structure

1260169-02-5 structure

Product name:Ethyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate

CAS No:1260169-02-5

MF:C₉H₁₀N₄O₂

MW:206.20130109787

MDL:MFCD14706232

CID:1016111

PubChem ID:66850701

Ethyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate
- Ethyl 2-aminopyrazolo[1,5-a]-pyrimidine-3-carboxylate
- 2-AMINO-PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXYLIC ACID ETHYL ESTER
- AK118849
- FT-0686321
- KB-252551
- PB11952
- QC-122
- SureCN941149
- ethyl2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate
- DTXSID10735891
- AKOS016000481
- DB-351392
- BCP14913
- CS-W000476
- 1260169-02-5
- SCHEMBL941149
- EN300-5357127
- MFCD14706232
- DS-5415
- Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 2-amino-, ethyl ester
- FKBUOZSNISVNHI-UHFFFAOYSA-N
- AMY26508
- MDL： MFCD14706232
- Inchi： InChI=1S/C9H10N4O2/c1-2-15-9(14)6-7(10)12-13-5-3-4-11-8(6)13/h3-5H,2H2,1H3,(H2,10,12)
- InChI Key： FKBUOZSNISVNHI-UHFFFAOYSA-N
- SMILES： CCOC(=O)C1=C2N=CC=CN2N=C1N

Computed Properties

Exact Mass: 206.08037557g/mol
Monoisotopic Mass: 206.08037557g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 82.5Å²
XLogP3: 0.7

Experimental Properties

Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.74 g/l) (25 º C),

Ethyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302+H312+H332-H315-H319-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Ethyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D547699-5g	Ethyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate	1260169-02-5	97%	5g	$600	2023-09-03
eNovation Chemicals LLC	D547699-25g	Ethyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate	1260169-02-5	97%	25g	$1400	2023-09-03
TRC	E938728-500mg	Ethyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate	1260169-02-5		500mg	$ 250.00	2022-06-05
TRC	E938728-100mg	Ethyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate	1260169-02-5		100mg	$ 70.00	2022-06-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN20121592-250MG	ethyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate	1260169-02-5	97%	250MG	￥ 310.00	2023-03-31
Enamine	EN300-5357127-0.05g	ethyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate	1260169-02-5		0.05g	$1247.0	2023-07-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN20121592-10G	ethyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate	1260169-02-5	97%	10g	￥ 3,861.00	2023-03-31
eNovation Chemicals LLC	Y1299094-10G	ethyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate	1260169-02-5	97%	10g	$630	2023-05-13
Chemenu	CM167188-1g	Ethyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate	1260169-02-5	95%+	1g	$***	2023-03-30
Chemenu	CM167188-250mg	Ethyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate	1260169-02-5	95+%	250mg	$127	2021-08-05